Cas no 54152-47-5 (2,2-Dimethylpiperidine)

• Product Name: 2,2-Dimethylpiperidine
• CAS No: 54152-47-5
• MF: C₇H₁₅N
• MW: 113.200701951981
• MDL: MFCD10696890
• CID: 386139
• PubChem ID: 3016856
• Update Time: 2025-10-29

2,2-Dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylpiperidine
• Piperidine,2,2-dimethyl-
• 2,2-Dimethyl-piperidine
• EN300-219921
• SCHEMBL989854
• DTXSID30202499
• BB 0261170
• AB58454
• EINECS 259-002-7
• AKOS005145511
• J2VSW9NF8N
• AT24207
• MFCD10696890
• NS00032977
• Piperidine, 2,2-dimethyl-
• 6-dimethylpiperidine
• 54152-47-5

• MDL： MFCD10696890
• Inchi： 1S/C7H15N/c1-7(2)5-3-4-6-8-7/h8H,3-6H2,1-2H3
• InChI Key： LBUPWCHXRSTTNO-UHFFFAOYSA-N
• SMILES： N1CCCCC1(C)C

Computed Properties

• Exact Mass: 113.12055
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2,2-Dimethylpiperidine

2,2-Dimethylpiperidine (CAS No. 54152-47-5): Properties, Applications, and Market Insights

2,2-Dimethylpiperidine (CAS No. 54152-47-5) is a versatile organic compound belonging to the class of piperidine derivatives. This compound, with its unique structural features, has garnered significant attention in pharmaceutical, agrochemical, and specialty chemical industries. The 2,2-dimethyl substitution on the piperidine ring imparts distinct chemical properties, making it valuable for various synthetic applications.

The molecular formula of 2,2-Dimethylpiperidine is C7H15N, and it typically appears as a colorless to pale yellow liquid with a characteristic amine odor. Its boiling point ranges between 140-145°C, and it has a moderate solubility in water but excellent solubility in organic solvents like ethanol and ether. These physicochemical properties make it suitable for diverse industrial processes.

In recent years, 2,2-Dimethylpiperidine applications have expanded significantly, particularly in the pharmaceutical sector where it serves as a key building block for drug synthesis. Researchers have utilized this compound in developing various therapeutic agents, including central nervous system (CNS) drugs and cardiovascular medications. The piperidine moiety is particularly valuable in medicinal chemistry due to its ability to enhance drug bioavailability and target specificity.

The agrochemical industry has also recognized the potential of 2,2-Dimethylpiperidine 54152-47-5 as an intermediate for crop protection chemicals. Its structural characteristics contribute to the development of novel pesticides and herbicides with improved efficacy and environmental profiles. This aligns with current market trends favoring sustainable agriculture solutions and green chemistry approaches.

From a synthetic chemistry perspective, 2,2-dimethyl substituted piperidines offer interesting possibilities for catalysis and material science. The steric effects created by the two methyl groups at the 2-position influence the compound's reactivity, enabling selective transformations in complex molecular architectures. This has become particularly relevant in the development of advanced materials and nanotechnology applications.

Market analysis indicates growing demand for 2,2-Dimethylpiperidine CAS 54152-47-5, driven by expanding pharmaceutical R&D and increasing agricultural chemical production. The compound's global market size is projected to grow at a compound annual growth rate (CAGR) of approximately 5-7% over the next five years. Asia-Pacific regions, particularly China and India, are emerging as significant consumers due to their expanding chemical and pharmaceutical industries.

Quality standards for 2,2-Dimethylpiperidine typically require high purity levels (≥98%), with strict control of impurities that might affect downstream applications. Analytical techniques such as gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed for quality verification. These analytical methods ensure the compound meets the stringent requirements of pharmaceutical and specialty chemical applications.

Recent advancements in green synthesis methods for piperidine derivatives have focused on reducing environmental impact while maintaining cost-effectiveness. Innovations in catalytic processes and continuous flow chemistry have improved the production efficiency of compounds like 2,2-Dimethylpiperidine, addressing both economic and sustainability concerns in the chemical industry.

Storage and handling of 2,2-Dimethylpiperidine 54152-47-5 require standard precautions for amine compounds, including protection from moisture and oxidation. Proper chemical storage conditions typically involve keeping the material in tightly sealed containers under inert atmosphere at cool temperatures. These measures help maintain the compound's stability and shelf life for industrial use.

The future outlook for 2,2-Dimethylpiperidine applications appears promising, with ongoing research exploring its potential in new drug development and specialty materials. As synthetic methodologies continue to evolve and industrial demand grows, this compound is likely to maintain its importance in various chemical sectors. The unique combination of its structural features and reactivity profile ensures its continued relevance in cutting-edge chemical research and industrial applications.